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Introduction
Acetone is a versatile, polar aprotic solvent frequently employed in low-temperature chemical

reactions. Its low freezing point, miscibility with a wide range of organic solvents and water, and

affordability make it a valuable tool in synthetic chemistry. This document provides a

comprehensive protocol for the safe and effective use of acetone in low-temperature

applications, including its use as a cooling bath medium and as a reaction solvent.

Physical Properties of Acetone at Low Temperatures
Understanding the physical properties of acetone is crucial for its application in low-

temperature chemistry. Acetone's very low freezing point ensures it remains liquid even at the

temperature of sublimating carbon dioxide (dry ice).
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Property Value Reference

Melting/Freezing Point -94.7 °C [1]

Boiling Point 56 °C [2]

Flash Point -20 °C [1]

Polarity Polar aprotic [1]

Acetone as a Cooling Bath Solvent
A mixture of acetone and dry ice (solid carbon dioxide) is commonly used to create a cooling

bath that maintains a stable temperature of approximately -78 °C, the sublimation point of dry

ice.[3] This is a staple technique for a variety of low-temperature reactions, including Wittig

olefinations and Grignard reactions.

Comparison of Cooling Bath Solvents
While acetone is widely used, other solvents can also be employed for dry ice cooling baths.

The choice of solvent can impact the bath's properties. Isopropanol (IPA) is a common

alternative to acetone.

Solvent Temperature Characteristics

Acetone -78 °C

Clear liquid with ice chunks.

Evaporates more quickly.

Highly flammable. Good heat

transfer.

Isopropanol (IPA) -78 °C

Can form a viscous slurry,

especially with water

contamination. Less volatile

than acetone. Flammable.

Acetonitrile -42 °C
Used for moderately low

temperatures.
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Materials:

Dewar flask or other insulated container

Acetone (reagent grade)

Dry ice (pellets or crushed blocks)

Low-temperature thermometer

Personal Protective Equipment (PPE): safety goggles, cryogenic gloves, lab coat

Procedure:

Don appropriate PPE. Cryogenic gloves are essential when handling dry ice.

Place the Dewar flask in a fume hood to ensure proper ventilation of acetone vapors and

carbon dioxide gas.

Carefully add crushed dry ice to the Dewar flask until it is approximately one-third to one-half

full.

Slowly and cautiously pour acetone over the dry ice. A vigorous bubbling will occur as the

carbon dioxide sublimes. Add acetone until the dry ice is fully submerged and a mobile slurry

is formed.

Alternative method: Place the acetone in the Dewar first and then slowly add small pieces

of dry ice. This method can sometimes lead to more vigorous splashing if the dry ice is

added too quickly.

Stir the mixture gently with a glass rod or other suitable stirrer to ensure thermal equilibrium.

Place a low-temperature thermometer in the bath to monitor the temperature, which should

stabilize at approximately -78 °C.

Carefully lower the reaction flask into the cooling bath.
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Periodically add more dry ice to the bath to maintain the low temperature, as it will sublime

over time.

Acetone as a Low-Temperature Reaction Solvent
Acetone's properties as a polar aprotic solvent make it suitable for a range of organic reactions

at low temperatures. It can dissolve a variety of organic compounds and is relatively inert under

many reaction conditions.

Experimental Protocol: Low-Temperature Grignard
Reaction with Acetone
This protocol describes the reaction of a Grignard reagent with acetone to form a tertiary

alcohol. The reaction is highly exothermic and requires careful temperature control.

Materials:

Round-bottom flask equipped with a dropping funnel and magnetic stirrer

Anhydrous diethyl ether (or THF)

Magnesium turnings

Alkyl or aryl halide (e.g., bromobutane)

Anhydrous acetone

Acetone/dry ice bath

Standard workup reagents (e.g., saturated aqueous ammonium chloride)

Procedure:

Preparation of the Grignard Reagent:

Under an inert atmosphere (e.g., nitrogen or argon), prepare the Grignard reagent by

reacting the alkyl or aryl halide with magnesium turnings in anhydrous diethyl ether. This
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reaction is typically initiated at room temperature and may require gentle heating to start,

but should then be controlled to prevent overheating.

Reaction with Acetone:

Once the Grignard reagent formation is complete, cool the reaction flask to -78 °C using

an acetone/dry ice bath.

Slowly add a solution of anhydrous acetone in anhydrous diethyl ether dropwise from the

addition funnel. The reaction is extremely vigorous, and slow addition is critical to maintain

temperature control.

After the addition is complete, stir the reaction mixture at -78 °C for a specified time (e.g.,

1 hour) to ensure the reaction goes to completion.

Work-up:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride

while the flask is still in the cooling bath.

Allow the mixture to warm to room temperature.

Perform a standard aqueous workup to extract the tertiary alcohol product.

Safety Precautions
Acetone is a highly flammable liquid with a low flash point. Its vapors can form explosive

mixtures with air.

Handling: Always handle acetone in a well-ventilated fume hood.

Ignition Sources: Keep acetone away from open flames, sparks, and hot surfaces.

Personal Protective Equipment: Wear safety goggles, chemical-resistant gloves (such as

butyl rubber or neoprene), and a lab coat.

Storage: Store acetone in a tightly sealed container in a cool, dry, well-ventilated area

designated for flammable liquids.
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Spills: In case of a spill, absorb the acetone with an inert material (e.g., sand or vermiculite)

and dispose of it as hazardous waste.

Visualizations
Logical Workflow for Low-Temperature Reaction Setup

Start: Plan Low-Temp Reaction Prepare & Dry Reagents/Solvents Assemble Dry Glassware under Inert Atmosphere Prepare Cooling Bath
(e.g., Acetone/Dry Ice) Cool Reaction Flask to Target Temperature Slowly Add Reagents Monitor Reaction

(TLC, LC-MS, etc.) Quench Reaction at Low TemperatureReaction Complete Work-up & Isolate Product End: Characterize Product

Need Dry Ice Cooling Bath?

Consider Other Solvents
(e.g., Acetonitrile for -42°C)

No, need different temp

Is High Volatility a Concern?

Yes

Use AcetoneUse Isopropanol (IPA)

Yes Is Potential for High Viscosity/Slurry a Concern?

No

YesNo

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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